Cas no 2228560-59-4 (1-(3-ethyloxetan-3-yl)cyclohexan-1-amine)

• Product Name: 1-(3-ethyloxetan-3-yl)cyclohexan-1-amine
• CAS No: 2228560-59-4
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6326964
• PubChem ID: 165840398
• Update Time: 2025-05-21

1-(3-ethyloxetan-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethyloxetan-3-yl)cyclohexan-1-amine
• EN300-1815825
• 2228560-59-4

• Inchi： 1S/C11H21NO/c1-2-10(8-13-9-10)11(12)6-4-3-5-7-11/h2-9,12H2,1H3
• InChI Key： JYRMBHHMGFQKJE-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)C1(CCCCC1)N

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3-ethyloxetan-3-yl)cyclohexan-1-amine

1-(3-Ethyloxetan-3-yl)cyclohexan-1-amine: A Comprehensive Overview

The compound 1-(3-ethyloxetan-3-yl)cyclohexan-1-amine, identified by the CAS number 2228560-59-4, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically cyclic amines, and exhibits a unique combination of structural features that contribute to its versatile properties. The molecule consists of a cyclohexane ring substituted with an amine group at position 1 and an oxetane ring at position 3. The oxetane ring itself is further substituted with an ethyl group, adding to the complexity and functionality of the molecule.

Recent studies have highlighted the importance of such cyclic amine derivatives in drug discovery and development. The cyclohexane ring provides a rigid framework, which is often desirable in pharmaceutical compounds due to its ability to enhance bioavailability and target specificity. The presence of the oxetane ring introduces additional stereochemical complexity, which can be exploited to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Furthermore, the ethyl substitution on the oxetane ring enhances lipophilicity, which can improve the compound's ability to cross biological membranes.

The synthesis of 1-(3-ethyloxetan-3-yl)cyclohexan-1-amine involves a multi-step process that typically begins with the preparation of the oxetane derivative. One common approach is the nucleophilic substitution reaction, where an appropriate alkyl halide reacts with an amine to form the desired product. The reaction conditions are carefully optimized to ensure high yield and selectivity, as the steric hindrance posed by the cyclohexane ring can complicate the reaction pathway. Recent advancements in catalytic asymmetric synthesis have also been explored to construct chiral centers within the molecule, which are critical for enantioselective drug design.

In terms of applications, 1-(3-ethyloxetan-3-yl)cyclohexan-1-amine has shown promise in several therapeutic areas. For instance, its ability to modulate G protein-coupled receptors (GPCRs) makes it a potential candidate for treating conditions such as hypertension, pain, and inflammation. Additionally, its structural similarity to known bioactive compounds suggests that it could serve as a lead compound in drug discovery programs targeting neurodegenerative diseases or cancer.

Recent research has also focused on understanding the environmental fate and toxicity of 1-(3-Ethyloxetan-3-Yl)cyclohexanamine. Studies indicate that the compound undergoes biodegradation under aerobic conditions, with microbial activity playing a significant role in its transformation. However, further investigations are required to assess its long-term impact on aquatic ecosystems and soil health.

In conclusion, 1-(3-Ethyloxetan-Yl)cyclohexanamine, CAS No: 2228560594, represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. Its unique structure, combined with recent advances in synthetic methodologies and pharmacological insights, positions it as a promising candidate for future drug development efforts.